Cas no 41371-14-6 (Cholesterol Butyl Carbonate)

Cholesterol Butyl Carbonate structure
Cholesterol Butyl Carbonate structure
Product Name:Cholesterol Butyl Carbonate
CAS No:41371-14-6
MF:C32H54O3
MW:486.769370555878
MDL:MFCD07776848
CID:926927
PubChem ID:87565800
Update Time:2025-04-19

Cholesterol Butyl Carbonate Chemical and Physical Properties

Names and Identifiers

    • Cholesterol Butyl Carbonate
    • butyl [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
    • cholesterol n-butyl carbonate
    • Butyl Carbonic Acid Cholesterol Ester
    • Cholesterol carbonic acid butyl ester
    • Butyl (3beta)-cholest-5-en-3-yl carbonate
    • 41371-14-6
    • DTXSID80659873
    • SCHEMBL4426430
    • PHGPOYKRNJWODC-PTHRTHQKSA-N
    • AKOS015840352
    • CS-0183057
    • MFCD07776848
    • (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL BUTYL CARBONATE
    • butyl (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl carbonate
    • MDL: MFCD07776848
    • Inchi: 1S/C32H54O3/c1-7-8-20-34-30(33)35-25-16-18-31(5)24(21-25)12-13-26-28-15-14-27(23(4)11-9-10-22(2)3)32(28,6)19-17-29(26)31/h12,22-23,25-29H,7-11,13-21H2,1-6H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
    • InChI Key: PHGPOYKRNJWODC-PTHRTHQKSA-N
    • SMILES: O(C(=O)OCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 486.40700
  • Monoisotopic Mass: 486.407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.8
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 561.9±20.0 °C at 760 mmHg
  • Flash Point: 142.1±15.9 °C
  • Refractive Index: 1.512
  • PSA: 35.53000
  • LogP: 9.34970
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Cholesterol Butyl Carbonate Security Information

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